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Compound of Interest

Compound Name: 1-Cyclohexylethanamine

CAS No.: 4352-49-2

Cat. No.: B1205470

Get Quote

An In-Depth Technical Guide to the Physical Properties of (R)-(-)-1-Cyclohexylethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-(-)-1-Cyclohexylethanamine is a chiral primary amine that serves as a critical building

block and resolving agent in modern synthetic chemistry. Its utility is particularly pronounced in

the pharmaceutical and agrochemical industries, where the stereochemistry of a molecule is

paramount to its biological activity and safety profile.[1][2] The presence of a chiral center

adjacent to the amine group, combined with the lipophilic cyclohexyl moiety, makes it a

versatile tool for asymmetric synthesis and the separation of racemic mixtures.[2][3][4]

This guide provides a comprehensive overview of the core physical and chemical properties of

(R)-(-)-1-Cyclohexylethanamine. Moving beyond a simple datasheet, we delve into the

practical implications of these properties, offering field-proven insights and detailed

experimental protocols to ensure the reliable characterization of this essential chemical

compound.
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Chemical Identity and Molecular Structure
A precise understanding of a molecule's identity is the foundation of all subsequent

experimental work. (R)-(-)-1-Cyclohexylethanamine is identified by a unique set of descriptors

that define its composition, connectivity, and stereochemistry.

IUPAC Name: (1R)-1-cyclohexylethanamine[5]

CAS Number: 5913-13-3[5][6]

Molecular Formula: C₈H₁₇N[5][7]

Molecular Weight: 127.23 g/mol [5][7]

InChI Key: XBWOPGDJMAJJDG-SSDOTTSWSA-N[5]

The structure consists of a cyclohexane ring bonded to an ethylamine group at the first carbon,

which is the stereogenic center. The "(R)" designation specifies the absolute configuration at

this chiral carbon, and the "(-)" indicates that it is levorotatory, meaning it rotates plane-

polarized light to the left.

Caption: 2D structure of (R)-(-)-1-Cyclohexylethanamine.

Core Physicochemical Properties
The physical properties of a compound dictate its handling, storage, and application conditions.

The following table summarizes the key physicochemical data for (R)-(-)-1-
Cyclohexylethanamine.
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Property Value Source(s)

Appearance
Colorless to light yellow, clear

liquid
[1][2]

Boiling Point 177-178 °C (at 760 mmHg) [3]

Melting Point -15 °C (estimate) [3]

Density 0.866 g/mL at 20 °C [3]

Refractive Index (n²⁰/D) 1.463 [3]

Flash Point 52 °C (125.6 °F) - Closed Cup

pKa 10.89 ± 0.29 (Predicted) [1][3]

Air Sensitivity
Sensitive to air; may be

hygroscopic
[1][3][8]

These properties indicate a relatively stable, combustible liquid with a high boiling point. Its

basicity, indicated by the predicted pKa, is typical for an aliphatic amine.[9] The noted air

sensitivity necessitates specific handling and storage protocols, such as blanketing with an

inert gas like nitrogen or argon, to prevent degradation.[1][10]

Optical Properties: The Chiral Signature
The most defining characteristic of (R)-(-)-1-Cyclohexylethanamine is its chirality, which is

quantified by its specific rotation. This property is crucial for confirming the enantiomeric identity

and purity of the material.

Specific Rotation ([α]²⁰/D): -3.8° (neat) is a commonly cited value.[3] Ranges from -3.0° to

-4.5° are also reported, which can depend on the purity and the specific measurement

conditions.[2]

The negative sign confirms the levorotatory nature of the (R)-enantiomer. Measuring the

specific rotation is a fundamental quality control step. A deviation from the expected value can

indicate the presence of the (S)-(+)-enantiomer or other impurities.
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Experimental Protocol: Determination of Specific
Rotation via Polarimetry
This protocol provides a self-validating workflow for the precise measurement of specific

rotation. The causality behind each step is explained to ensure a robust and reliable outcome.

Objective: To accurately measure the specific rotation of a neat sample of (R)-(-)-1-
Cyclohexylethanamine.

Instrumentation: A calibrated polarimeter with a sodium lamp (D-line, 589 nm).

Methodology:

Instrument Calibration & Verification:

Action: Power on the polarimeter and allow the sodium lamp to stabilize for at least 15-20

minutes. This is critical for a stable light output and baseline.

Causality: A fluctuating light source is a primary cause of inaccurate readings. Stabilization

ensures the baseline energy is constant.

Verification: Run a calibration check using a certified quartz plate or a standard solution

with a known rotation. This step validates that the instrument is performing within

specifications.

Blank Measurement:

Action: Carefully clean and dry a 1 dm (100 mm) polarimeter cell. Fill the cell with high-

purity, distilled water or the solvent to be used if measuring in solution. Ensure no air

bubbles are trapped in the light path.

Causality: Air bubbles will scatter light, leading to significant errors. The blank

measurement zeroes the instrument, canceling out any minor rotation caused by the cell

walls or the solvent itself.

Procedure: Place the cell in the polarimeter and record the "zero" reading. It should be

within the instrument's tolerance of 0.000°.
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Sample Preparation and Measurement:

Action: As the substance is a liquid, the measurement will be performed "neat" (without

solvent). Rinse the clean polarimeter cell with a small amount of the (R)-(-)-1-
Cyclohexylethanamine sample before carefully filling it.

Causality: Rinsing with the sample ensures that no residual cleaning solvent dilutes the

amine or contaminates the measurement.

Procedure: Place the sample-filled cell in the polarimeter. Record at least 3-5 consecutive

readings. The readings should be stable and consistent.

Calculation of Specific Rotation:

Action: The observed rotation (α) is used to calculate the specific rotation ([α]) using the

following formula for a neat liquid: [α] = α / (l * d) Where:

α = observed rotation in degrees.

l = path length of the cell in decimeters (dm). For a standard cell, l = 1.

d = density of the liquid in g/mL at the measurement temperature (0.866 g/mL at 20°C).

[3]

Causality: Specific rotation is an intrinsic property, standardized to a path length of 1 dm

and a concentration (or density for neat liquids) of 1 g/mL. This formula normalizes the

observed rotation to these standard conditions, allowing for comparison across different

experiments and laboratories.

Reporting:

Action: Report the final value including the temperature and wavelength, e.g., [α]²⁰/D =

-3.8° (neat).

Solubility Profile
The solubility of (R)-(-)-1-Cyclohexylethanamine is a key factor in its application as a reagent

and in subsequent workup procedures.
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Water Solubility: Insoluble in water.[1][3]

Organic Solvent Solubility: Miscible with a wide range of organic solvents, including acetone,

chloroform, dimethyl sulfoxide (DMSO), ethanol, methanol, diethyl ether, and petroleum

ether.[1][3][4]

Insight: The molecule's structure explains this profile. The nonpolar cyclohexyl ring dominates

the molecule's character, making it immiscible with polar water. However, it readily dissolves in

organic solvents. This differential solubility is exploited during reaction workups, where it can be

easily extracted from aqueous layers into an organic phase.

Spectral and Safety Characterization Workflow
A comprehensive characterization of any chemical involves confirming its structure through

spectroscopy and understanding its hazards.
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Sample Received:
(R)-(-)-1-Cyclohexylethanamine

Review Safety Data Sheet (SDS)
- Flammable (H226)
- Corrosive (H314)

- Harmful (H302/H312)

First Step

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identity & Structure Confirmation

¹H & ¹³C NMR Spectroscopy

Structural Elucidation

Mass Spectrometry (MS)

Structural Elucidation

FTIR Spectroscopy

Structural Elucidation

Purity & Optical Isomer Check

Chiral GC/HPLC

Enantiomeric Purity

Polarimetry (Specific Rotation)

Enantiomeric Purity

Material Approved for Use

Click to download full resolution via product page

Caption: Workflow for the physical and safety characterization.
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Spectroscopic Data:

Mass Spectrometry (MS): Provides confirmation of the molecular weight (127.23 g/mol ).

[6]

Infrared (IR) Spectroscopy: Will show characteristic peaks for N-H stretching of a primary

amine (around 3300-3400 cm⁻¹) and C-H stretching of the aliphatic rings and chains.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide the

definitive structural fingerprint, allowing for the assignment of every proton and carbon in

the molecule.[7][11]

Safety and Handling:

GHS Hazards: The compound is classified as a flammable liquid (H226), causes severe

skin burns and eye damage (H314), and is harmful if swallowed or in contact with skin

(H302, H312).[5][7]

Handling: Due to its corrosive and flammable nature, it must be handled in a well-

ventilated fume hood, away from ignition sources.[12] Appropriate personal protective

equipment (PPE), including chemical-resistant gloves and safety goggles, is mandatory.

[12]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an

inert atmosphere (e.g., nitrogen) to prevent degradation from air and moisture.[1][3][12]

Conclusion
(R)-(-)-1-Cyclohexylethanamine is a cornerstone chiral amine whose utility is deeply rooted in

its distinct physical properties. Its liquid state, high boiling point, and solubility in organic

solvents make it a practical reagent for synthesis. More importantly, its levorotatory optical

activity is a direct and measurable indicator of its stereochemical identity. A thorough

understanding and verification of these properties, through systematic protocols as outlined in

this guide, are essential for any researcher or developer aiming to leverage this molecule's full

potential in creating stereochemically pure, high-value chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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